Cas no 1592762-62-3 (1,1,1-trifluoro-3-(propan-2-yloxy)propan-2-amine)

• Product Name: 1,1,1-trifluoro-3-(propan-2-yloxy)propan-2-amine
• CAS No: 1592762-62-3
• MF: C₆H₁₂F₃NO
• MW: 171.160792350769
• CID: 6605360
• PubChem ID: 84731897
• Update Time: 2025-05-28

1,1,1-trifluoro-3-(propan-2-yloxy)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(propan-2-yloxy)propan-2-amine
• EN300-1932215
• 1592762-62-3

• Inchi： 1S/C6H12F3NO/c1-4(2)11-3-5(10)6(7,8)9/h4-5H,3,10H2,1-2H3
• InChI Key： DWTVCWKNPVVDMF-UHFFFAOYSA-N
• SMILES： FC(C(COC(C)C)N)(F)F

Computed Properties

• Exact Mass: 171.08709849g/mol
• Monoisotopic Mass: 171.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 1,1,1-trifluoro-3-(propan-2-yloxy)propan-2-amine

Comprehensive Overview of 1,1,1-Trifluoro-3-(propan-2-yloxy)propan-2-amine (CAS No. 1592762-62-3): Properties, Applications, and Industry Trends

The compound 1,1,1-trifluoro-3-(propan-2-yloxy)propan-2-amine (CAS No. 1592762-62-3) is a fluorinated amine derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural and electronic properties. With the increasing demand for fluorinated building blocks in drug discovery, this molecule stands out for its potential as a bioisostere or metabolic stabilizer. Its trifluoromethyl group enhances lipophilicity and bioavailability, addressing key challenges in modern medicinal chemistry.

Recent studies highlight the role of 1,1,1-trifluoro-3-(propan-2-yloxy)propan-2-amine in modulating enzyme inhibition and receptor binding. Researchers are exploring its applications in CNS-targeting therapeutics, leveraging its ability to cross the blood-brain barrier. The compound's isopropoxy side chain further contributes to solubility tuning, a critical factor in formulation development. Industry reports suggest growing interest in this molecule for next-generation antidepressant and anti-inflammatory agent prototypes.

Synthetic routes to CAS 1592762-62-3 often involve asymmetric aminolysis of epoxides or reductive amination strategies. Process chemists emphasize the importance of stereocontrol during production, as the chiral center significantly impacts biological activity. Green chemistry initiatives have spurred innovations in catalytic fluorination methods to improve the sustainability of its manufacture, aligning with the pharmaceutical industry's EHS (Environment, Health, Safety) goals.

Analytical characterization of 1,1,1-trifluoro-3-(propan-2-yloxy)propan-2-amine typically employs LC-MS hyphenated techniques and 19F NMR spectroscopy. The compound's stability under various pH conditions makes it suitable for prodrug design, particularly in oral delivery systems. Patent literature reveals its incorporation in protease inhibitor scaffolds and kinase modulator architectures, with several applications pending clinical evaluation.

Market analysts note rising procurement of CAS 1592762-62-3 by contract research organizations (CROs) specializing in fluorine chemistry. The compound's structure-activity relationship (SAR) data is being systematically cataloged in AI-driven drug discovery platforms, accelerating virtual screening workflows. Regulatory agencies have recognized its non-persistent environmental profile, distinguishing it from legacy fluorochemicals.

Future directions for 1,1,1-trifluoro-3-(propan-2-yloxy)propan-2-amine include exploration in PET radiotracer development and bioconjugation techniques. Its hydrogen bond acceptor capacity and conformational rigidity are being exploited in protein-protein interaction inhibitors. Academic and industrial collaborations continue to uncover novel applications, positioning this compound as a versatile tool in precision medicine initiatives.